Cas no 3097-60-7 (8-Oxatricyclo[4.3.0.02,5]non-3-ene-7,9-dione)

• Product Name: 8-Oxatricyclo[4.3.0.02,5]non-3-ene-7,9-dione
• CAS No: 3097-60-7
• MF: C₈H₆O₃
• MW: 150.131442546844
• CID: 308989
• PubChem ID: 300960
• Update Time: 2025-04-19

8-Oxatricyclo[4.3.0.02,5]non-3-ene-7,9-dione Chemical and Physical Properties

Names and Identifiers

• 8-Oxatricyclo[4.3.0.02,5]non-3-ene-7,9-dione
• bicyclo<2.2.0>hex-5-ene-2,3-dicarboxylic anhydride
• AC1L6XDX
• bicyclo[2.2.0]hex-5-ene-2,3-dicarboxylic acid anhydride
• Bicyclo< 2.2.0> hex-5-en-2,3-dicarbonsaeure-anhydrid
• CTK1C3285
• NSC176871
• 3097-60-7
• AKOS024329474
• 8-OXATRICYCLO[4.3.0.0(2,5)]NON-3-ENE-7,9-DIONE
• NSC-176871
• DTXSID90306467

• Inchi： 1S/C8H6O3/c9-7-5-3-1-2-4(3)6(5)8(10)11-7/h1-6H
• InChI Key： UTFGPLWKZPCLCO-UHFFFAOYSA-N
• SMILES： O1C(C2C(C1=O)C1C=CC12)=O

Computed Properties

• Exact Mass: 150.03168
• Monoisotopic Mass: 150.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37
• LogP: 0.11800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Lactones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones